Cas no 7161-73-1 (Ethanaminium,2-mercapto-N,N,N-trimethyl-, iodide (1:1))

• Product Name: Ethanaminium,2-mercapto-N,N,N-trimethyl-, iodide (1:1)
• CAS No: 7161-73-1
• MF: C₅H₁₄INS
• MW: 247.140832424164
• CID: 573154
• PubChem ID: 3014543
• Update Time: 2025-04-19

Ethanaminium,2-mercapto-N,N,N-trimethyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,2-mercapto-N,N,N-trimethyl-, iodide (1:1)
• THIOCHOLINE IODIDE
• trimethyl(2-sulfanylethyl)azanium,iodide
• (2-mercaptoethyl)trimethylammonium iodide
• 2-(mercaptoethyl)trimethylammonium iodide
• AC1MHZSE
• AG-G-80835
• CHEBI:346089
• CHEMBL147699
• Cholinthioliodid
• CTK5D4739
• DNC012246
• EINECS 230-513-7
• thiocholine
• Trimethyl-< 2-mercapto-ethyl> -ammoniumhydroxid
• trimethyl(2-sulfanylethyl)azanium iodide
• 7161-73-1
• Ethanaminium, 2-mercapto-N,N,N-trimethyl-, iodide
• AS-81903
• AKOS016373419
• trimethyl(2-sulfanylethyl)azanium;iodide
• C5H14INS
• NS00043855
• F84361
• 2-Mercapto-N,N,N-trimethylethan-1-aminium iodide
• SCHEMBL3145923

• MDL： MFCD00050280
• Inchi： 1S/C5H13NS.HI/c1-6(2,3)4-5-7;/h4-5H2,1-3H3;1H
• InChI Key： CTGNYPVJSIRPLG-UHFFFAOYSA-N
• SMILES： [I-].SCC[N+](C)(C)C

Computed Properties

• Exact Mass: 232.8792
• Monoisotopic Mass: 246.98917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 46.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1Ų

Experimental Properties

• PSA: 0